N-(1,3-benzodioxol-5-ylmethyl)-4-oxo-4H-chromene-2-carboxamide

• Molecular Formula: C18H13NO5
• Molecular Weight: 323.3 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C18H13NO5/c20-13-8-17(24-14-4-2-1-3-12(13)14)18(21)19-9-11-5-6-15-16(7-11)23-10-22-15/h1-8H,9-10H2,(H,19,21)
• InChI Key: IZBCRXUJPDVUEF-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=CC(=O)C4=CC=CC=C4O3

Description

N-(1,3-benzodioxol-5-ylmethyl)-4-oxo-4H-chromene-2-carboxamide is a complex organic compound that features a benzodioxole moiety and a chromene structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-4-oxo-4H-chromene-2-carboxamide typically involves multi-step organic reactions. One common method includes the condensation of 1,3-benzodioxole-5-carbaldehyde with 4-oxo-4H-chromene-2-carboxylic acid in the presence of a suitable coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is usually carried out in an anhydrous solvent like dichloromethane under inert atmosphere conditions .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its specialized applications and the complexity of its synthesis. scaling up the laboratory synthesis method with appropriate modifications for large-scale production could be a feasible approach.

Chemical Reactions Analysis

Types of Reactions

N-(1,3-benzodioxol-5-ylmethyl)-4-oxo-4H-chromene-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The benzodioxole moiety can be oxidized to form corresponding quinones.

Reduction: The chromene ring can be reduced to form dihydrochromene derivatives.

Substitution: Electrophilic substitution reactions can occur on the aromatic rings.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH₄).

Substitution: Friedel-Crafts acylation using aluminum chloride (AlCl₃) as a catalyst.

Major Products

Oxidation: Formation of benzodioxole-quinone derivatives.

Reduction: Formation of dihydrochromene derivatives.

Substitution: Formation of acylated benzodioxole or chromene derivatives.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-4-oxo-4H-chromene-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in cancer treatment due to its ability to induce apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-4-oxo-4H-chromene-2-carboxamide involves its interaction with specific molecular targets. In cancer cells, it has been shown to induce apoptosis by causing cell cycle arrest at the S phase and activating apoptotic pathways . The exact molecular targets and pathways are still under investigation, but it is believed to interact with proteins involved in cell cycle regulation and apoptosis.

Comparison with Similar Compounds

Similar Compounds

• **N-(1,3-benzodioxol-5-ylmethyl)-N-(1,3-benzodioxol-5-ylmethylene)amine
• **1-(1,3-benzodioxol-5-yl)-N-methyl-1-propanamine
• **N-1,3-benzodioxol-5-yl-2-(1H-indol-3-yl)acetamide

Uniqueness

N-(1,3-benzodioxol-5-ylmethyl)-4-oxo-4H-chromene-2-carboxamide is unique due to its combined benzodioxole and chromene structures, which confer distinct chemical and biological properties. Its ability to induce apoptosis in cancer cells sets it apart from other similar compounds, making it a promising candidate for further research in medicinal chemistry .